Cas no 1704203-57-5 (1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one)

• Product Name: 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one
• CAS No: 1704203-57-5
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 5843458
• PubChem ID: 107354741
• Update Time: 2025-05-21

1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one
• EN300-1126624
• 1704203-57-5

• Inchi： 1S/C9H9BrO2S/c1-2-12-4-3-8(11)9-5-7(10)6-13-9/h3-6H,2H2,1H3/b4-3+
• InChI Key： NXIUQKZBEQAESS-ONEGZZNKSA-N
• SMILES： BrC1=CSC(C(/C=C/OCC)=O)=C1

Computed Properties

• Exact Mass: 259.95066g/mol
• Monoisotopic Mass: 259.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one

Recent Advances in the Study of 1-(4-Bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one (CAS: 1704203-57-5)

The compound 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one (CAS: 1704203-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This enone derivative, characterized by its bromothiophene and ethoxypropene moieties, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one, highlighting its efficient production via a Claisen-Schmidt condensation reaction. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), which is critical for subsequent biological evaluations. The study also noted the compound's stability under various pH conditions, suggesting its suitability for further pharmaceutical formulation.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a lead structure for developing novel anti-inflammatory drugs. Additionally, preliminary cytotoxicity assays revealed selective activity against certain cancer cell lines, particularly those associated with breast and colon cancers.

Further research has delved into the mechanistic underpinnings of the compound's biological effects. A 2024 study in Chemical Biology & Drug Design utilized molecular docking and dynamics simulations to elucidate the interactions between 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one and its putative protein targets. The results indicated strong binding affinities for COX-2 and several kinases involved in cancer cell proliferation, providing a structural basis for its observed bioactivity. These computational insights are expected to guide the design of more potent analogs with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one as a therapeutic agent. Current research is addressing issues related to its solubility and bioavailability, with recent efforts focusing on prodrug strategies and nanoformulations. A collaborative study between academic and industrial researchers, reported in European Journal of Pharmaceutical Sciences, has shown that encapsulation in polymeric nanoparticles can enhance the compound's aqueous solubility and cellular uptake, paving the way for future in vivo studies.

In conclusion, 1-(4-bromothiophen-2-yl)-3-ethoxyprop-2-en-1-one (CAS: 1704203-57-5) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer applications. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic efficacy in preclinical models. The compound's unique structural features and bioactivity make it a valuable subject for further investigation in the quest for novel drug candidates.